Cas no 2171801-19-5 (2-ethyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid)

• Product Name: 2-ethyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid
• CAS No: 2171801-19-5
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6585691
• PubChem ID: 165813991
• Update Time: 2025-10-05

2-ethyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid
• EN300-1486435
• 2-ethyl-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid
• 2171801-19-5

• Inchi： 1S/C24H28N2O5/c1-3-24(4-2,22(28)29)26-21(27)13-14-25-23(30)31-15-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,20H,3-4,13-15H2,1-2H3,(H,25,30)(H,26,27)(H,28,29)
• InChI Key： KUURCHXXFBWYDW-UHFFFAOYSA-N
• SMILES： O(C(NCCC(NC(C(=O)O)(CC)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-ethyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid

Introduction to 2-ethyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid (CAS No. 2171801-19-5)

2-ethyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid, identified by the CAS number 2171801-19-5, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit remarkable potential in modulating biological pathways, particularly in the context of drug discovery and development. Its unique structural features, including a combination of amino, amide, and carboxylic acid functionalities, make it a versatile scaffold for designing novel therapeutic agents.

The molecular structure of 2-ethyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid incorporates several key elements that contribute to its biological activity. The presence of a fluoren-9-yl methoxycarbonyl group enhances its binding affinity to target proteins, while the amide linkage provides stability and solubility advantages. These characteristics make it an attractive candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets. Studies have suggested that it may interact with enzymes and receptors involved in inflammatory responses, making it a promising candidate for therapeutic applications in conditions such as arthritis and autoimmune diseases. The fluoren moiety, in particular, has been shown to improve pharmacokinetic properties, including bioavailability and metabolic stability.

In vitro studies have demonstrated the potential of 2-ethyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid to inhibit key enzymes associated with metabolic disorders. Its ability to modulate enzyme activity without significant off-target effects is a critical factor in its development as a drug candidate. Additionally, the compound's structural flexibility allows for modifications that could enhance its efficacy and reduce potential side effects.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as flow chemistry and catalytic processes, have been employed to optimize production efficiency. These methods not only improve scalability but also minimize waste, aligning with the principles of green chemistry.

One of the most compelling aspects of 2-ethyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid is its potential application in targeted drug delivery systems. Researchers are exploring its use as a component in prodrugs designed to release active pharmaceutical ingredients at specific sites within the body. This approach could enhance therapeutic outcomes while reducing systemic side effects.

The role of fluorene derivatives in medicinal chemistry cannot be overstated. Their unique electronic properties make them valuable tools for designing molecules with enhanced binding affinity and selectivity. The incorporation of the fluoren group into 2-ethyl-2-3-([{(9H-fluoren)-9yl)methoxycarbonyl}amino]propanamidobutanoic acid exemplifies how structural modifications can lead to compounds with improved pharmacological profiles.

As research continues to uncover new biological targets and mechanisms, the demand for innovative compounds like 2ethyl 23 [{(9Hfluorenylmethoxycarbonyl}amino]propanamidobutanoic acid (CAS No 2171801195) is expected to grow. Its multifunctional nature and potential therapeutic applications position it as a cornerstone in the development of next-generation pharmaceuticals.

The future prospects for this compound are bright, with ongoing studies focusing on its interaction with various biological pathways and its potential as an antiviral or anticancer agent. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its translation from bench research to clinical applications.

In conclusion, 2171801 19 5 represents a significant advancement in the field of biopharmaceuticals. Its unique structure and promising biological activities make it a valuable asset in the quest for novel therapeutic agents. As research progresses, 23 [{(fluorenylmethoxycarbonyl} amino] propan amidobutanoic acid will continue to play a pivotal role in shaping the future of medicine.